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Compound of Interest

1-Bromo-2-methoxy-4-
Compound Name: _
(trifluoromethoxy)benzene

Cat. No.: B1294247

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene is a halogenated and fluorinated aromatic
ether. Its specific substitution pattern makes it a potentially valuable building block in the
synthesis of complex organic molecules, particularly in the fields of pharmaceutical and
agrochemical research. The presence of a bromine atom allows for various cross-coupling
reactions, while the methoxy and trifluoromethoxy groups can influence the electronic
properties, lipophilicity, and metabolic stability of derivative compounds. This guide provides a
summary of the available safety information for this compound, based on data for structurally
similar chemicals due to the limited availability of a comprehensive Safety Data Sheet (SDS)
for the exact molecule.

Chemical and Physical Properties

Quantitative data for 1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene is not readily
available. The following table summarizes data for a structurally related compound, 1-Bromo-2-
methyl-4-(trifluoromethoxy)benzene (CAS 261951-96-6), to provide an estimation of its
properties.[1]
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Property Value Source
Molecular Formula CsHeBrFsO PubChem[1]
Molecular Weight 255.03 g/mol PubChem[1]
Computed XLogP3 4.2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 2 PubChem[1]
Exact Mass 253.95541 Da PubChem[1]
Monoisotopic Mass 253.95541 Da PubChem[1]
Topological Polar Surface Area 9.2 A2 PubChem[1]
Heavy Atom Count 13 PubChem[1]

Hazard Identification and GHS Classification

A comprehensive GHS classification for 1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene is
not available. However, based on data for analogous compounds, the following hazards may
be anticipated. For the related compound 1-Bromo-2-methyl-4-(trifluoromethoxy)benzene, it is
classified as hazardous to the aquatic environment (long-term hazard).[1] For other similar
brominated and fluorinated benzene derivatives, common hazard statements include skin
irritation, serious eye irritation, and potential for respiratory irritation.

Anticipated GHS Hazard Classification
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Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory tract irritation)

Hazardous to the Aquatic Environment, Long-
Category 2
Term Hazard

GHS Pictograms (Anticipated)

Anticipated Pictograms

Click to download full resolution via product page
Caption: Anticipated GHS pictograms.
Hazard Statements (Anticipated)

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.[1]

Precautionary Statements (Anticipated)
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e Prevention: P261, P264, P271, P273, P280

e Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,
P362+P364, P391

o Storage: P403+P233, P405

e Disposal: P501

Handling and Storage

Safe Handling:

¢ Avoid contact with skin, eyes, and clothing.

o Use only in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Wash hands thoroughly after handling.

» Keep away from incompatible materials such as strong oxidizing agents.
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
o Keep away from sources of ignition.

First-Aid Measures

Given the anticipated hazards, the following first-aid measures are recommended:
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

Immediately wash with soap and plenty of water
_ while removing all contaminated clothing and
Skin Contact . o
shoes. Get medical attention if irritation

develops.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards Arising from the Chemical: Combustion may produce irritating and toxic
gases, including carbon oxides, hydrogen bromide, and hydrogen fluoride.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Avoid breathing vapors, mist, or gas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.

Toxicological Information

No specific toxicological data is available for 1-Bromo-2-methoxy-4-
(trifluoromethoxy)benzene. The information below is based on general principles for similar

compounds.

Endpoint Anticipated Effect

Acute Toxicity May be harmful if swallowed, in contact with
skin, or if inhaled.

Skin Corrosion/Irritation Expected to be irritating to the skin.

Serious Eye Damage/Irritation Expected to cause serious eye irritation.

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

STOT-Single Exposure May cause respiratory tract irritation.

STOT-Repeated Exposure No data available.

Aspiration Hazard No data available.

Ecological Information

Detailed ecotoxicological data for 1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene is not
available. However, the related compound 1-Bromo-2-methyl-4-(trifluoromethoxy)benzene is
classified as toxic to aquatic life with long-lasting effects.[1] It is prudent to assume that this
compound may also pose a risk to the aquatic environment.

Experimental Protocols
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Detailed experimental protocols for the synthesis of 1-Bromo-2-methoxy-4-
(trifluoromethoxy)benzene are not readily available in the public domain. However, a general
synthetic approach can be inferred from standard organic chemistry principles.

Hypothetical Synthetic Pathway
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2-Methoxy-4-(trifluoromethoxy)aniline

Sandmeyer Reaction
(e.g., NaNOz, HBr, CuBr) >|
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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